1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(3,4-dimethoxybenzyl)urea
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Description
1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(3,4-dimethoxybenzyl)urea is a useful research compound. Its molecular formula is C21H24N2O3S and its molecular weight is 384.49. The purity is usually 95%.
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Scientific Research Applications
Anti-acetylcholinesterase Activity
Research involving flexible urea derivatives, such as 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, has explored their potential as antiacetylcholinesterase agents. These compounds were designed to optimize conformational flexibility and interaction with enzyme hydrophobic binding sites, indicating a broader exploration of urea derivatives in targeting enzyme activities (Vidaluc et al., 1995).
Anticancer Activity
Studies have also investigated the anticancer properties of benzothiophene analogs, focusing on their antiproliferative effects against cancer cells through mechanisms such as enhancing antioxidant enzyme activity and inducing apoptosis. This research signifies the potential therapeutic applications of benzothiophene derivatives in cancer treatment (Haridevamuthu et al., 2023).
Synthesis and Chemical Evaluation
Another area of research has focused on the synthesis and chemical evaluation of various urea and thiourea compounds, including studies on cyclohexylurea and dimethylphenylthiourea. Such work contributes to the understanding of the chemical properties and potential applications of urea derivatives in different fields (Neville & Mcgee, 2003).
Antioxidant Activity
The antioxidant potential of benzothiazole derivatives has been evaluated, particularly in the context of mitigating acetaminophen-induced hepatotoxicity. This research highlights the role of these compounds in inactivating reactive chemical species and their application in protecting against liver damage (Cabrera-Pérez et al., 2016).
Molecular Devices and Polymer Chemistry
Additionally, research has explored the complexation of certain stilbene derivatives with cyclodextrin, leading to the self-assembly of molecular devices. This study opens avenues for developing new materials with potential applications in nanotechnology and molecular engineering (Lock et al., 2004).
Properties
IUPAC Name |
1-[1-(1-benzothiophen-3-yl)propan-2-yl]-3-[(3,4-dimethoxyphenyl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3S/c1-14(10-16-13-27-20-7-5-4-6-17(16)20)23-21(24)22-12-15-8-9-18(25-2)19(11-15)26-3/h4-9,11,13-14H,10,12H2,1-3H3,(H2,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXDAUBUXMQUVLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CSC2=CC=CC=C21)NC(=O)NCC3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.